Cas no 72297-05-3 (7-Aminobenzoapyrene)

• Product Name: 7-Aminobenzoapyrene
• CAS No: 72297-05-3
• Molecular Formula: C₂₀H₁₃N
• Molecular Weight: 267.32392
• CID: 549434
• PubChem ID: 12553000

7-Aminobenzoapyrene Properties

Names and Identifiers

• Benzo[a]pyren-7-amine
• 7-Aminobenzo[a]pyrene
• 3-[(4-Benzoylbenzoyl)amino]-D,L-alanine
• 7-Aminobenzo[a]pyren
• 72297-05-3
• DTXSID60502297
• Benzo[pqr]tetraphen-7-amine
• FT-0661585
• AKOS030240530

• InChIKey： CYLGRLTVDYSTRG-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H13N/c21-18-6-2-5-15-16-10-9-13-4-1-3-12-7-8-14(11-17(15)18)20(16)19(12)13/h1-11H,21H2
• SMILES： c1cc2ccc3cc4c(cccc4N)c5c3c2c(c1)cc5

Computed Properties

• Exact Mass: 267.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 267.104799419g/mol
• Heavy Atom Count: 21
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 5.90060
• PSA: 26.02000
• Refractive Index: 1.931
• Boiling Point: 530.0±19.0 °C at 760 mmHg
• Melting Point: 203-204°C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 306.0±16.8 °C
• Color/Form: Yellow solid
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes